Cas no 1216802-02-6 (N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride)

• Product Name: N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride
• CAS No: 1216802-02-6
• MF: C₂₀H₂₆ClN₃O₂S₂
• MW: 440.022341251373
• CID: 5507621
• Update Time: 2025-05-19

N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide:hydrochloride
• N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride

• Inchi： 1S/C20H25N3O2S2.ClH/c1-4-22(5-2)12-13-23(19(24)17-11-8-14-26-17)20-21-18-15(25-6-3)9-7-10-16(18)27-20;/h7-11,14H,4-6,12-13H2,1-3H3;1H
• InChI Key： ZGORWSWOMINWMD-UHFFFAOYSA-N
• SMILES： C1(C(N(CCN(CC)CC)C2=NC3=C(OCC)C=CC=C3S2)=O)SC=CC=1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride

N-[2-(Diethylamino)Ethyl]-N-(4-Ethoxy-1,3-Benzothiazol-2-Yl)Thiophene-2-Carboxamide Hydrochloride: A Comprehensive Overview

N-[2-(Diethylamino)Ethyl]-N-(4-Ethoxy-1,3-Benzothiazol-2-Yl)Thiophene-2-Carboxamide Hydrochloride is a complex organic compound with a unique structure that combines several functional groups. This compound, identified by the CAS No. 1216802-02-6, has garnered attention in the field of organic chemistry due to its potential applications in drug design and materials science. The molecule features a benzothiazole ring, a thiophene moiety, and a diethylamino group, all of which contribute to its distinctive chemical properties.

The benzothiazole ring in this compound is a key structural element, known for its aromaticity and stability. This ring system is often utilized in the development of pharmaceutical agents due to its ability to interact with biological targets. The thiophene moiety further enhances the compound's electronic properties, making it suitable for applications in optoelectronics and sensor technologies. Recent studies have explored the use of similar compounds in the creation of advanced materials with tailored electronic characteristics.

The diethylamino group attached to the ethyl chain introduces additional functionality to the molecule. This group is known for its ability to act as a hydrogen bond donor, which can influence the compound's solubility and bioavailability. In the context of drug design, such properties are crucial for ensuring that a compound can effectively reach its target site within the body. Researchers have recently investigated the role of similar amino-containing compounds in enhancing drug delivery systems.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the formation of the benzothiazole ring through condensation reactions, followed by the introduction of the thiophene moiety via coupling reactions. The final step involves the attachment of the diethylamino group, which is achieved through nucleophilic substitution or similar mechanisms. These synthetic strategies have been optimized in recent years to improve yield and purity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic systems, which enhances its stability and reactivity towards electrophilic substitution. Such findings have implications for both laboratory synthesis and industrial applications.

In terms of applications, this compound has shown promise in several areas. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, its bioactive potential has been explored in preclinical studies, where it has demonstrated activity against certain enzymes and receptors associated with inflammatory diseases.

The development of analogs based on this compound has also been an area of active research. By modifying substituents on the benzothiazole and thiophene rings, scientists have been able to fine-tune the compound's properties for specific applications. For instance, variations with different substituents have been developed to enhance solubility or improve binding affinity to biological targets.

In conclusion, N-[2-(Diethylamino)Ethyl]-N-(4-Ethoxy-1,3-Benzothiazol-2-Yl)Thiophene-2-Carboxamide Hydrochloride represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic research and industrial innovation.